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Compound of Interest

Compound Name: (R)-3-Phenylcyclopentanone

CAS No.: 86505-44-4

Cat. No.: B1589309

Get Quote

Part 1: Executive Technical Summary
(R)-3-Phenylcyclopentanone (CAS: 86505-44-4) is a high-value chiral building block used

primarily in the synthesis of neuroactive pharmaceutical intermediates and complex natural

products. Unlike generic solvent ketones, the handling of this compound requires a dual-safety

protocol: personnel protection against standard organic irritants and product protection against

chemically induced racemization.

This guide moves beyond the standard Safety Data Sheet (SDS) to address the critical

instability of the C3-stereocenter. The

-protons at the C2 and C5 positions are acidic (

), making the compound susceptible to enolization and subsequent loss of optical purity under
basic or thermal stress.

Part 2: Chemical Identity & Physicochemical Profile
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Parameter Technical Specification

IUPAC Name (3R)-3-Phenylcyclopentan-1-one

CAS Number 86505-44-4 (Specific Enantiomer)

Molecular Formula

Molecular Weight 160.21 g/mol

Appearance Colorless to pale yellow viscous oil

Boiling Point
~125–130 °C at 0.5 mmHg (derived from

synthesis data)

Chirality
(R)-Enantiomer; typically

ee required for pharma use

Solubility
Soluble in CH₂Cl₂, THF, EtOAc; low solubility in

water

Part 3: Hazard Identification & Toxicology
While (R)-3-Phenylcyclopentanone is not classified as a Category 1 acute toxin, it possesses

significant irritant properties common to benzylic ketones.

GHS Classification (29 CFR 1910.1200)
Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Critical Process Hazard: Racemization
The primary "hidden" hazard is the chemical instability of the chiral center. Exposure to even

weak bases (e.g., carbonate residues on glassware, amine vapors) can catalyze keto-enol

tautomerism, destroying the enantiomeric excess (ee).
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Mechanism of Racemization
The following diagram illustrates the pathway by which the (R)-isomer converts to the achiral

enol form and subsequently to the racemate.
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(Planar Intermediate)

 Deprotonation (-H+)

Base Catalyst
(OH-, Amines, Carbonates)

Racemic Mixture
(50% R / 50% S)

 Reprotonation (+H+)
Non-stereoselective

Click to download full resolution via product page

Figure 1: Base-catalyzed racemization pathway via the achiral enolate intermediate.

Part 4: Safe Handling & Storage Protocols
Environmental Control

Atmosphere: Handle strictly under inert gas (

or Argon). Oxygen exposure can lead to

-oxidation, but moisture is the carrier for basic impurities.

Glassware Preparation: All glassware must be acid-washed (1N HCl rinse followed by

distilled water and acetone) and oven-dried to neutralize potential alkaline residues from

detergents.

Storage Conditions
Temperature: Store at -20°C. Thermal energy significantly accelerates the rate of enolization.

Container: Amber borosilicate glass with Teflon-lined caps. Avoid metal containers which

may leach Lewis acidic ions that catalyze degradation.

Shelf-Life: Re-test optical purity (Chiral HPLC) every 6 months.
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Solvent Selection for Processing
When dissolving or reacting (R)-3-Phenylcyclopentanone, solvent choice is critical to

maintaining chiral integrity.

Solvent Class Recommendation Rationale

Chlorinated (DCM, Chloroform) Preferred

Non-nucleophilic, generally

slightly acidic (stabilized with

amylene/ethanol).

Ethers (THF, Diethyl Ether) Use with Caution

Must be peroxide-free;

commercial THF often contains

BHT (safe) but avoid basic

stabilizers.

Alcohols (MeOH, EtOH) Avoid

Protic solvents can facilitate

proton exchange at the

-carbon.

Amines (TEA, Pyridine) STRICTLY AVOID Will cause rapid racemization.

Part 5: Validated Synthesis & Purification Context
The industry standard for producing high-fidelity (R)-3-Phenylcyclopentanone is the Hayashi-

Miyaura Reaction (Rhodium-catalyzed asymmetric conjugate addition). Understanding this

origin helps in troubleshooting impurities.

Synthesis Workflow (Hayashi Method)
Substrates: 2-Cyclopentenone + Phenylboronic acid.

Catalyst:

with (R)-BINAP ligand.[1]

Critical Control Point: The reaction typically runs in dioxane/water. The aqueous workup must

be neutral to slightly acidic. Using strong NaOH to quench boronic acid residues will

racemize the product immediately.
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Quality Control Protocol: Chiral HPLC
To validate the safety of the handling process, you must measure Enantiomeric Excess (ee).

Column: Daicel Chiralcel OD-H (or equivalent cellulose tris(3,5-dimethylphenylcarbamate)).

Mobile Phase: Hexane / Isopropanol (98:2 to 90:10).

Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV at 210 nm or 254 nm.

Acceptance Criteria:

ee for synthetic applications.

Part 6: Emergency Response & Spills
Spill Cleanup

Evacuate: Remove ignition sources (Flash point >60°C, but treat as flammable).

PPE: Wear nitrile gloves, lab coat, and safety goggles.

Containment: Absorb with an inert material (vermiculite or sand). Do not use "basic" spill kits

(often containing lime/calcium carbonate) if you intend to attempt recovery, as this will

destroy the stereochemistry.

Disposal: Incineration in a chemical waste facility.

First Aid
Skin Contact: Wash immediately with soap and water. Do not use alcohol (increases skin

permeability).

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[2][3]

Part 7: Process Logic Diagram
The following workflow ensures the integrity of the chiral center from receipt to usage.
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Critical Control Parameters
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(Check CoA for ee%)
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Figure 2: Logical workflow for maintaining chiral integrity from receipt to application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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